Cas no 1396865-95-4 (N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide)

• Product Name: N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide
• CAS No: 1396865-95-4
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6525832
• PubChem ID: 71792469
• Update Time: 2025-05-20

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide
• N-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-2,2-dimethylpropanamide
• N-[4-[di(propan-2-yl)amino]but-2-ynyl]-2,2-dimethylpropanamide
• AKOS024542572
• N-(4-(diisopropylamino)but-2-yn-1-yl)pivalamide
• VU0539867-1
• 1396865-95-4
• F6244-0859

• Inchi： 1S/C15H28N2O/c1-12(2)17(13(3)4)11-9-8-10-16-14(18)15(5,6)7/h12-13H,10-11H2,1-7H3,(H,16,18)
• InChI Key： LXNCBHNCPPYIFD-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC#CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide (CAS No. 1396865-95-4): A Comprehensive Overview

The compound N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2,2-dimethylpropanamide (CAS No. 1396865-95-4) is a specialized organic compound with unique structural and functional properties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and catalysis. The molecule's structure, characterized by a bis(propan-2-yl)amino group attached to a butadyne backbone and a dimethylpropanamide moiety, endows it with distinctive chemical reactivity and physical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, the presence of the butadyne group in the molecule has been shown to enhance its stability under high-energy conditions, making it a promising candidate for applications in high-performance polymers and composites. Additionally, the dimethylpropanamide group contributes to the compound's solubility in organic solvents, facilitating its use in solution-based synthesis processes.

One of the most significant advancements involving this compound is its role in the synthesis of novel catalysts for industrial processes. Researchers have demonstrated that N-{4-bis(propan-2yl)aminobut-2yn-1yl}-2,dimethylpropanamide can act as a highly efficient ligand in transition metal-catalyzed reactions. This capability has opened new avenues for optimizing chemical transformations, particularly in the production of fine chemicals and pharmaceutical intermediates.

In terms of pharmacological applications, this compound has shown potential as a precursor for bioactive molecules. Its ability to undergo selective functionalization has made it a valuable building block in drug discovery programs targeting various therapeutic areas. For example, studies have explored its use in designing inhibitors for key enzymes involved in metabolic disorders and cancer progression.

The synthesis of N-{4-bis(propan-2yl)aminobut-2yn-1yl}-dimethylpropanamide involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the preparation of the bis(propan-amino group via nucleophilic substitution reactions and the subsequent coupling with the dimethylpropanamide moiety under optimized conditions. This synthesis pathway has been refined through recent research to improve yield and purity, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 377 g/mol, and it exists as a crystalline solid at room temperature. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but highly soluble in common organic solvents such as dichloromethane and THF.

In conclusion, N-{4-bis(propan-amino}butadyne}dimethylpropane amide (CAS No. 1396865–95–4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.